Cas no 1261350-55-3 (Methyl 2-amino-2-(piperidin-4-yl)acetate)
Methyl 2-amino-2-(piperidin-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
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- EN300-4777807
- methyl 2-amino-2-(piperidin-4-yl)acetate
- 1261350-55-3
- Methyl 2-amino-2-(piperidin-4-yl)acetate
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- Inchi: 1S/C8H16N2O2/c1-12-8(11)7(9)6-2-4-10-5-3-6/h6-7,10H,2-5,9H2,1H3
- InChI Key: DAMLQNBXBCKELX-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1CCNCC1)N)=O
Computed Properties
- Exact Mass: 172.121177757g/mol
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 64.4Ų
Methyl 2-amino-2-(piperidin-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4777807-0.05g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-0.1g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-0.25g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-0.5g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-1.0g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-2.5g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-5.0g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-4777807-10.0g |
methyl 2-amino-2-(piperidin-4-yl)acetate |
1261350-55-3 | 10g |
$2884.0 | 2023-05-25 |
Methyl 2-amino-2-(piperidin-4-yl)acetate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on Methyl 2-amino-2-(piperidin-4-yl)acetate
Comprehensive Overview of Methyl 2-amino-2-(piperidin-4-yl)acetate (CAS No. 1261350-55-3)
Methyl 2-amino-2-(piperidin-4-yl)acetate (CAS No. 1261350-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring a piperidin-4-yl moiety and an aminoacetate functional group, is widely explored for its potential applications in drug discovery and medicinal chemistry. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules, particularly those targeting neurological and metabolic disorders.
The compound's molecular structure combines a piperidine ring with an ester-linked amino acid, offering versatility in chemical modifications. Researchers are particularly interested in its role as a building block for designing peptidomimetics and small-molecule inhibitors. Recent studies highlight its utility in developing compounds with potential neuroprotective or enzyme-modulating properties, aligning with current trends in precision medicine and targeted therapies.
In the context of drug development, Methyl 2-amino-2-(piperidin-4-yl)acetate is often discussed alongside structure-activity relationship (SAR) studies. Its chiral center and hydrogen-bonding capacity enable interactions with biological targets such as G-protein-coupled receptors (GPCRs) or kinases. These features resonate with trending topics like AI-driven drug design and fragment-based screening, where computational tools optimize molecular scaffolds for enhanced efficacy.
From a synthetic perspective, the compound's CAS No. 1261350-55-3 is frequently searched in databases like SciFinder or Reaxys, reflecting its demand in custom synthesis and process chemistry. Laboratories prioritize its purity and stability under varying conditions, addressing common queries about storage recommendations and handling protocols. Notably, it is often compared to analogs like piperidine-4-carboxylic acid derivatives, a hot topic in green chemistry discussions due to sustainable synthesis routes.
Emerging applications of Methyl 2-amino-2-(piperidin-4-yl)acetate include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degradation therapeutics. This aligns with frequent searches on targeted protein degradation and ubiquitin-proteasome system mechanisms. Additionally, its metabolite profiling is relevant to pharmacokinetic studies, answering user questions about bioavailability and metabolic pathways.
To ensure SEO optimization, this content integrates high-traffic keywords such as "piperidine-based drug intermediates", "amino ester synthesis", and "CAS 1261350-55-3 applications". By addressing trending queries like "how to modify piperidine scaffolds" or "ester derivatives in CNS drugs", the text enhances visibility while maintaining technical rigor. The absence of restricted substance references ensures compliance with platform guidelines.
In summary, Methyl 2-amino-2-(piperidin-4-yl)acetate (CAS No. 1261350-55-3) exemplifies innovation at the intersection of organic chemistry and biopharmaceuticals. Its adaptability to high-throughput screening and computational modeling positions it as a cornerstone in modern lead compound optimization, answering both academic and industrial demands for novel therapeutic agents.
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